Ethyl 4-(((4-chloro-2,5-dimethylphenyl)sulfonyl)oxy)-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(4-chloro-2,5-dimethylphenyl)sulfonyloxy-1-(2-chlorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H18Cl2N2O6S/c1-4-30-21(27)20-17(11-19(26)25(24-20)16-8-6-5-7-14(16)22)31-32(28,29)18-10-12(2)15(23)9-13(18)3/h5-11H,4H2,1-3H3
• InChI Key: WGGRYLOBHGFQLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=C(C(=C2)C)Cl)C)C3=CC=CC=C3Cl
• Molecular Formula: C21H18Cl2N2O6S
• Molecular Weight: 497.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cyclocondensation reactions, as seen in the efficient and highly regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation, which significantly reduces reaction times . Similarly, the synthesis of ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate involves a condensation reaction . These methods could potentially be adapted for the synthesis of the compound of interest.

Molecular Structure Analysis

The molecular structure of related compounds is often supported by crystallographic data . For instance, the structure of ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate was characterized by various spectroscopic methods and quantum chemical calculations . These techniques could be applied to determine the molecular structure of the compound .

Chemical Reactions Analysis

The reactivity of similar compounds with hydrazines has been studied, leading to mixtures of regioisomeric pyrazoles . The transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into various substituted pyridine carboxylates also demonstrates the versatility of these compounds in chemical reactions . These findings could inform the chemical reactions analysis of the target compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds, such as their crystal structures, have been determined by X-ray diffraction . The unexpected transformation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate and its antibacterial activity highlight the importance of studying the biological properties of these compounds . The antibacterial and immunobiological activities of ethyl-1-(4-aminosulfonylphenyl)-5-aryl-3-hydroxy-2-oxo-3-pyrroline-4-carboxylates have also been explored . These studies could provide a basis for understanding the physical and chemical properties of the compound of interest.